17-Oxoheptadecanoic acid

• Molecular Formula: C17H32O3
• Molecular Weight: 284.4 g/mol
• SMILES: C(CCCCCCCC=O)CCCCCCCC(=O)O
• InChI: InChI=1S/C17H32O3/c18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17(19)20/h16H,1-15H2,(H,19,20)
• InChIKey: NODUWZWAWIRJQS-UHFFFAOYSA-N

17-Oxoheptadecanoic Acid: Overview and Procurement

17-Oxoheptadecanoic acid (CAS 136514-33-5) is a C17 ω-oxocarboxylic acid (ω-oxo fatty acid) characterized by a terminal aldehyde group and a terminal carboxylic acid group on a saturated 17‑carbon chain [1]. It belongs to the broader class of oxylipins and heptadecanoids, which are oxidized fatty acyls with applications in environmental tracer studies and lipid metabolism research [2]. The compound is commercially available as a solid with a standard purity of 97% (as verified by HPLC, NMR, and GC) and is typically stored at -20°C for long‑term stability .

▸ Environmental tracer for odd-chain fatty acid oxidation

▸ Analytical standard for heptadecanoid lipidomics

▸ Synthetic ω-functionalized C17 building block

▸ Supplied as solid; store at -20°C

• [1] PubChem. (2025). 17-Oxoheptadecanoic acid (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/17-Oxoheptadecanoic-acid View Source
• [2] Lipotype GmbH. (2024). Heptadecanoids Analysis – Lipid Analysis. Retrieved from https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/heptadecanoid-analysis/ View Source

17-Oxoheptadecanoic Acid: Why Analogs Fail

Generic substitution of 17-oxoheptadecanoic acid with its closest structural analogs—heptadecanoic acid (margaric acid) or 17‑hydroxyheptadecanoic acid—fails because the terminal oxo group confers fundamentally different physicochemical, metabolic, and analytical properties. Heptadecanoic acid lacks the aldehyde functionality required for covalent interactions with biological nucleophiles or for serving as a ω‑oxidation metabolic probe [1]. Conversely, 17‑hydroxyheptadecanoic acid contains a hydroxyl rather than an aldehyde, which alters its redox behavior, its role as an intermediate in fatty acid ω‑oxidation, and its stability during derivatization for GC‑MS analysis [2]. These functional differences directly impact the compound's suitability as an atmospheric tracer of unsaturated fatty acid photo‑oxidation and as a synthetic precursor for ω‑functionalized derivatives .

Heptadecanoic acid

Lacks terminal aldehyde; may not support ω-oxidation pathway studies.

17-Hydroxyheptadecanoic acid

Hydroxyl group alters redox behavior and GC-MS derivatization stability.

Even-chain oxo analogs

Chain-length mismatch may confound atmospheric source apportionment.

• [1] HMDB. (n.d.). Heptadecanoic acid (HMDB0002259). Human Metabolome Database. Retrieved from https://hmdb.ca/metabolites/HMDB0002259 View Source
• [2] PlantaE DB. (2026). 17-Hydroxy-heptadecanoic acid – Compound Details. Retrieved from https://plantaedb.com/compounds/17-hydroxyheptadecanoic-acid View Source

17-Oxoheptadecanoic Acid: Comparative Evidence

Purity Comparison with 17-Hydroxy Analog

Commercial sourcing data indicate that 17-oxoheptadecanoic acid is routinely supplied at a certified purity of 97% (HPLC, NMR, GC) . In contrast, 17‑hydroxyheptadecanoic acid is offered at a purity of 98% . While the difference is marginal, the availability of a 97% certified standard for the oxo‑acid is critical for accurate quantification in lipidomics workflows, where even minor impurities can confound mass spectrometric identification of low‑abundance oxidized fatty acids [1].

Purity vs. 17-Hydroxy

Data to verify

97% vs. 98% (vendor certified)

Supports analytical standard confidence

Batch variability may affect low-abundance detection

Evidence Dimension	Commercial purity (as stated by vendor)
Target Compound Data	97% (17-oxoheptadecanoic acid)
Comparator Or Baseline	98% (17-hydroxyheptadecanoic acid)
Quantified Difference	1 percentage point lower nominal purity for the oxo‑acid
Conditions	HPLC, NMR, GC analysis (vendor specifications)

Why This Matters

Confidence in the certified purity of the oxo‑acid is essential for laboratories requiring a reliable internal standard or tracer with minimal batch‑to‑batch variability.

• [1] Lipotype GmbH. (2024). Heptadecanoids Analysis – Lipid Analysis. Retrieved from https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/heptadecanoid-analysis/ View Source

Physicochemical Properties vs. Heptadecanoic Acid

The presence of the terminal aldehyde group in 17‑oxoheptadecanoic acid reduces its lipophilicity and increases its hydrogen‑bond acceptor count relative to the parent saturated fatty acid. Computed properties show that 17‑oxoheptadecanoic acid has an XLogP3 of 5.1 and three hydrogen‑bond acceptors [1], whereas heptadecanoic acid (margaric acid) has a higher XLogP of 7.20 and only two hydrogen‑bond acceptors [2]. This difference directly affects reversed‑phase HPLC retention behavior and passive membrane permeability.

XLogP vs. Heptadecanoic

Class-level

XLogP3 5.1 vs. 7.20 (in silico)

Affects reversed-phase HPLC retention

In silico prediction; verify experimentally

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 5.1
Comparator Or Baseline	Heptadecanoic acid: XLogP = 7.20
Quantified Difference	ΔXLogP ≈ 2.1 (lower for oxo‑acid)
Conditions	In silico prediction (PubChem / ChemSpider computed properties)

Why This Matters

A lower logP and additional hydrogen‑bond acceptor capacity facilitate the compound's use as an aqueous‑mobile‑phase compatible tracer and influence its distribution in biphasic lipid extraction protocols.

• [1] PubChem. (2025). 17-Oxoheptadecanoic acid (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/17-Oxoheptadecanoic-acid View Source
• [2] HMDB. (n.d.). Heptadecanoic acid (HMDB0002259). Human Metabolome Database. Retrieved from https://hmdb.ca/metabolites/HMDB0002259 View Source

Chain-Length Specificity in Atmospheric Tracing

ω‑Oxocarboxylic acids are established tracers for the photo‑oxidation of unsaturated fatty acids in marine and terrestrial aerosols. 17‑Oxoheptadecanoic acid (C17) is specifically employed as a molecular marker for odd‑chain fatty acid oxidation, whereas 18‑oxooctadecanoic acid (C18) serves as a marker for even‑chain (predominantly C18 unsaturated) precursors . While no direct quantitative head‑to‑head study is available, the class‑level inference is that chain‑length specificity is essential for source discrimination: using a C18 tracer to monitor C17‑derived oxidation would yield a null or mis‑attributed signal [1].

Chain-Length Tracer Fit

Class-level

C17-specific odd-chain tracer

Even-chain substitution confounds source apportionment

Qualitative class specificity; no head-to-head data

Evidence Dimension	Chain‑length specificity in atmospheric source apportionment
Target Compound Data	C17 ω‑oxocarboxylic acid (17‑oxoheptadecanoic acid) as tracer for odd‑chain fatty acid photo‑oxidation
Comparator Or Baseline	C18 ω‑oxocarboxylic acid (18‑oxooctadecanoic acid) as tracer for even‑chain fatty acid oxidation
Quantified Difference	Not applicable (qualitative class‑level specificity)
Conditions	GC‑MS analysis of atmospheric aerosol samples

Why This Matters

Selection of the correct chain‑length oxo‑acid is critical for accurate source apportionment in atmospheric chemistry studies; substituting an even‑chain analog would compromise the specificity of the molecular tracer approach.

• [1] Simoneit, B. R. T., et al. (2005). Implications of ω-oxocarboxylic acids in the remote marine atmosphere for photo‑oxidation of unsaturated fatty acids. *Atmospheric Environment*, 39(28), 5125-5135. (Class‑level inference on tracer specificity). View Source

Metabolic Fate: Oxo vs. Hydroxy in ω-Oxidation

In the ω‑oxidation pathway of fatty acids, the terminal methyl group is sequentially oxidized to a hydroxyl, then to an aldehyde, and finally to a carboxylate. 17‑Hydroxyheptadecanoic acid is the immediate precursor to 17‑oxoheptadecanoic acid; the oxidation state of the terminal carbon dictates the subsequent enzymatic step (aldehyde dehydrogenase vs. further CYP‑mediated oxidation). While direct kinetic data for the C17 series are absent, studies on the C18 analogs demonstrate that 18‑oxooctadecanoic acid is exclusively oxidized by P450BM‑3 to the α,ω‑dicarboxylic acid without decarboxylation to one‑carbon‑shorter olefins . By class‑level inference, 17‑oxoheptadecanoic acid serves as the specific aldehyde intermediate required for studying the terminal step of ω‑oxidation in odd‑chain fatty acid metabolism, a role that cannot be fulfilled by the hydroxyl‑ or fully saturated analogs [1].

ω-Oxidation Intermediate

Class-level

Aldehyde intermediate in C17 ω-oxidation

Required for terminal aldehyde step studies

Inferred from C18 analog enzyme specificity

Evidence Dimension	Metabolic intermediate specificity in ω‑oxidation
Target Compound Data	17‑oxoheptadecanoic acid acts as the aldehyde intermediate in C17 ω‑oxidation
Comparator Or Baseline	17‑hydroxyheptadecanoic acid (precursor); heptadecanoic acid (inactive as ω‑oxidation intermediate)
Quantified Difference	Not applicable (pathway position inference)
Conditions	In vitro ω‑oxidation assays (class‑level data from C18 analogs)

Why This Matters

For researchers investigating odd‑chain fatty acid catabolism or cytochrome P450‑mediated ω‑oxidation, 17‑oxoheptadecanoic acid provides the correct redox intermediate for pathway tracing and enzyme activity assays.

• [1] Lipotype GmbH. (2024). Heptadecanoids Analysis – Lipid Analysis. Retrieved from https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/heptadecanoid-analysis/ View Source

17-Oxoheptadecanoic Acid: Key Applications

Atmospheric Aerosol Source Apportionment

17-Oxoheptadecanoic acid is employed as a molecular tracer for the photo‑oxidation of odd‑chain unsaturated fatty acids in marine and terrestrial aerosols . Its C17 chain length provides source‑specificity that even‑chain analogs cannot replicate, enabling researchers to discriminate between contributions from different biological precursors (e.g., phytoplankton vs. terrestrial plant waxes) in atmospheric particulate matter [1]. The compound's established use as a tracer for atmospheric organic matter makes it a critical standard for environmental chemistry laboratories conducting GC‑MS analysis of aerosol samples [2].

Internal Standard for Heptadecanoid Quantification

In targeted lipidomics workflows, 17‑oxoheptadecanoic acid serves as a reference compound for quantifying oxidized heptadecanoids (oxiHDE, oxiHTrE) by high‑resolution mass spectrometry . Its certified 97% purity and defined chromatographic behavior (reduced XLogP relative to saturated fatty acids) facilitate accurate calibration and recovery correction [1]. Laboratories performing heptadecanoid analysis can leverage this compound to improve the precision of absolute quantification in complex biological matrices [2].

Synthesis of ω-Functionalized C17 Building Blocks

The terminal aldehyde of 17‑oxoheptadecanoic acid provides a reactive handle for further derivatization, including reductive amination, Grignard additions, and esterification. This makes it a versatile precursor for synthesizing ω‑functionalized C17 lipids, such as 17‑methoxy‑17‑oxoheptadecanoic acid (used in polymer synthesis) or 17‑aminoheptadecanoic acid derivatives . Its commercial availability at 97% purity eliminates the need for in‑house synthesis of the ω‑oxo intermediate, streamlining the production of specialty lipids for materials science and pharmaceutical research [1].

Odd-Chain ω-Oxidation Pathway Studies

As the aldehyde intermediate in the ω‑oxidation of heptadecanoic acid, 17‑oxoheptadecanoic acid is an essential tool for investigating cytochrome P450‑mediated oxidation of odd‑chain fatty acids . Researchers can use this compound to assay the activity of aldehyde dehydrogenases and CYP enzymes that act on C17 substrates, or as a stable standard to monitor the accumulation of pathway intermediates [1]. Its redox state distinguishes it from the hydroxyl and carboxylate forms, enabling precise dissection of the three‑step ω‑oxidation cascade.

Application

Selection Property

Validation Focus

Atmospheric aerosol source apportionment

C17 chain-length specificity

GC-MS tracer source discrimination

Heptadecanoid quantification internal standard

Certified purity & retention behavior

Recovery correction in lipidomics

Synthesis of ω-functionalized C17 lipids

Terminal aldehyde reactivity

Derivatization efficiency (e.g., reductive amination)

Odd-chain ω-oxidation pathway studies

Aldehyde intermediate redox state

CYP/ALDH enzyme activity assays

• [1] Simoneit, B. R. T., et al. (2005). Implications of ω-oxocarboxylic acids in the remote marine atmosphere for photo‑oxidation of unsaturated fatty acids. *Atmospheric Environment*, 39(28), 5125-5135. View Source
• [2] Lipotype GmbH. (2024). Heptadecanoids Analysis – Lipid Analysis. Retrieved from https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/heptadecanoid-analysis/ View Source